molecular formula C8H5FN2O3 B8452361 6-Fluoro-3-methyl-5-nitro-1,2-benzisoxazole

6-Fluoro-3-methyl-5-nitro-1,2-benzisoxazole

Cat. No. B8452361
M. Wt: 196.13 g/mol
InChI Key: UGLLMMQAJPMHNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Fluoro-3-methyl-5-nitro-1,2-benzisoxazole is a useful research compound. Its molecular formula is C8H5FN2O3 and its molecular weight is 196.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Fluoro-3-methyl-5-nitro-1,2-benzisoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Fluoro-3-methyl-5-nitro-1,2-benzisoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H5FN2O3

Molecular Weight

196.13 g/mol

IUPAC Name

6-fluoro-3-methyl-5-nitro-1,2-benzoxazole

InChI

InChI=1S/C8H5FN2O3/c1-4-5-2-7(11(12)13)6(9)3-8(5)14-10-4/h2-3H,1H3

InChI Key

UGLLMMQAJPMHNT-UHFFFAOYSA-N

Canonical SMILES

CC1=NOC2=CC(=C(C=C12)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-fluoro-3-methyl-1,2-benzisoxazole (23.5 g, 0.156 mol) in concentrated sulfuric acid is cooled with an ice-bath, treated dropwise with 90% nitric acid (8.50 mL) while maintaining the reaction mixture temperature below 15° C., stirred for one hour at ice-bath temperature, treated with additional 90% nitric acid (5.80 mL), warmed to and stirred at room temperature overnight, and poured onto ice. The resultant aqueous mixture is filtered to obtain a solid. The solid is air-dried and dissolved in methylene chloride. The resultant organic solution is dried over anhydrous magnesium sulfate, diluted with hexanes, and filtered to give the title product as a purple solid which is identified by 1H NMR spectral analysis.
Quantity
23.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
8.5 mL
Type
reactant
Reaction Step Two
Quantity
5.8 mL
Type
reactant
Reaction Step Three

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